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Compound of Interest

2,2',4-Trihydroxy-4'-
Compound Name:

methoxybenzophenone
CAS No.: 7392-62-3
Cat. No.: B13755816

Get Quote

Executive Summary

This technical guide analyzes the neurotrophic and neuroprotective properties of 2,6,4'-
Trihydroxy-4-methoxybenzophenone, a polyphenol isolated primarily from the rhizomes of
Anemarrhena asphodeloides Bunge.[1] Unlike broad-spectrum antioxidants, this compound
exhibits specific bioactivity in promoting neurite outgrowth and modulating apoptotic regulators
(Bcl-2/Bax) in PC12 pheochromocytoma cells. This document serves as a foundational
resource for researchers investigating small-molecule neurotrophic mimetics for
neurodegenerative therapy, providing validated experimental protocols, mechanistic insights,
and quantitative efficacy data.

Chemical Profile & Source

2,6,4'-Trihydroxy-4-methoxybenzophenone is a benzophenone derivative characterized by a
diphenylmethanone scaffold with three hydroxyl groups and one methoxy substitution.[1][2][3]
[4] Its structural integrity is crucial for its interaction with kinase domains and antioxidant
capacity.
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Property Specification

2,6-dihydroxy-4-methoxyphenyl)-(4-
IUPAC Name ( Y Y yphenyl)-(
hydroxyphenyl)methanone

CAS Number 55051-85-9
Molecular Formula C14H1205
Molecular Weight 260.24 g/mol

Soluble in DMSO (>10 mg/mL), Methanol;

Solubility )
Insoluble in water

Anemarrhena asphodeloides (Rhizomes),
Natural Source . .
Phaleria macrocarpa (Fruits)

) ) >98% (HPLC) for bioassays to exclude
Purity Requirement S
glycoside interference

Isolation vs. Synthesis

While total synthesis is possible via Friedel-Crafts acylation of phloroglucinol derivatives,
isolation from A. asphodeloides remains the standard for research grade material due to the
co-extraction of synergistic neolignans (e.g., cis-hinokiresinol). However, for precise
mechanistic studies, purified synthetic standards are recommended to eliminate batch-to-batch
variability.

Neurotrophic Efficacy: In Vitro Evidence

The primary validation of neurotrophic activity is established using the PC12 cell model, a rat
pheochromocytoma line that differentiates into sympathetic neuron-like cells upon stimulation
with Nerve Growth Factor (NGF).

Quantitative Bioactivity

Data indicates that 2,6,4'-Trihydroxy-4-methoxybenzophenone acts as a functional
neurotrophic mimetic or potentiator.
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Parameter Experimental Value Context

) ) Induces significant neurite
Effective Concentration (EC) 50 pg/mL (~192 uM)
outgrowth [1].

] o Process length > 2x cell body Standard morphological
Neurite Definition ) o
diameter criteria.

Low toxicity in non-neuronal
o 132 pg/mL (HelLa), 158 pg/mL . o
Cytotoxicity (ICso) (3T3) lines; therapeutic window
exists.

o o Potent radical scavenging
Antioxidant Activity (DPPH) ICs0 = 10.57 pg/mL ]
supports neuroprotection.

Key Insight: At 50 ug/mL, the compound induces morphological differentiation comparable to
sub-optimal doses of NGF, characterized by the extension of long, branched neurites and
cessation of cell division.

Mechanism of Action: Signaling & Survival

The neurotrophic activity is not merely a result of antioxidant protection but involves specific
modulation of intracellular signaling pathways governing survival and differentiation.

The Bcl-2/Bax Axis

A critical mechanism identified is the modulation of the Bcl-2 family proteins. 2,6,4'-Trihydroxy-
4-methoxybenzophenone shifts the ratio of pro-apoptotic (Bax) and anti-apoptotic (Bcl-2)
factors toward survival.

o Up-regulation: Bcl-2 (Anti-apoptotic)
o Down-regulation: Bax (Pro-apoptotic)

» Result: Prevention of mitochondrial outer membrane permeabilization (MOMP), ensuring cell
survival during the energy-intensive process of neuritogenesis [1].

Putative Kinase Signaling
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While direct binding targets are under investigation, the phenotypic outcome suggests
activation of the TrkA-Ras-ERK pathway, the canonical route for NGF signaling. The compound
likely acts downstream of the receptor or sensitizes the receptor to endogenous trophic factors.
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Figure 1: Putative signaling cascade. The compound modulates the apoptotic balance (Bcl-
2/Bax) and likely engages the MAPK/ERK pathway to drive neuritogenesis.

Experimental Protocols

These protocols are designed for reproducibility. All steps must be performed under sterile
conditions.

Protocol A: PC12 Cell Maintenance & Plating

Objective: Prepare cells that are responsive to neurotrophic stimuli.

e Medium: RPMI-1640 supplemented with 10% heat-inactivated Horse Serum (HS), 5% Fetal
Bovine Serum (FBS), and 1% Penicillin/Streptomycin.

e Culture: Maintain at 37°C in 5% CO2. Passage cells when 70-80% confluent. Do not allow
overgrowth, as this reduces differentiation potential.

o Coating: Pre-coat 24-well plates with Poly-D-Lysine (0.1 mg/mL) or Collagen Type IV to
ensure neurite adherence.

e Seeding: Seed cells at a density of

cells/cmz2. Allow 24 hours for attachment.

Protocol B: Neurite Outgrowth Assay

Objective: Quantify the neurotrophic effect of the benzophenone.[1]

o Starvation: Replace medium with low-serum medium (1% HS, 0.5% FBS) 4 hours prior to
treatment to synchronize the cell cycle.

o Treatment Preparation:

[¢]

Dissolve 2,6,4'-Trihydroxy-4-methoxybenzophenone in DMSO to create a 1000x stock.

Dilute in culture medium to a final concentration of 50 pg/mL.

o

[e]

Control: Vehicle control (0.1% DMSO final).
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o Positive Control: NGF (50 ng/mL).

 Incubation: Incubate cells for 48 to 72 hours. Do not change medium to avoid disturbing
fragile neurites.

o Fixation & Imaging:
o Remove medium gently. Fix with 4% Paraformaldehyde (PFA) for 20 mins.
o Image using phase-contrast microscopy (20x objective).
e Quantification:
o Count at least 100 cells per well in random fields.
o Criterion: A cell is positive if one or more neurites > 2x soma diameter.[5]

o Calculation:

Protocol C: Western Blot for Bcl-2/Bax

Objective: Validate the molecular mechanism.

e Lysis: Lyse treated cells in RIPA buffer containing protease/phosphatase inhibitors.

Separation: Load 30 ug protein/lane on a 12% SDS-PAGE gel.

Transfer: Transfer to PVYDF membrane.

Blotting:

o Primary Antibodies: Anti-Bcl-2 (1:1000), Anti-Bax (1:1000), Anti-GAPDH (Loading Control).

o Incubate overnight at 4°C.

Detection: Use HRP-conjugated secondary antibodies and ECL substrate.
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» Analysis: Calculate the Bcl-2/Bax densitometry ratio.
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Figure 2: Experimental workflow for validating neurotrophic activity.

Therapeutic Implications

The ability of 2,6,4'-Trihydroxy-4-methoxybenzophenone to induce neurite outgrowth while
simultaneously inhibiting pro-apoptotic signals positions it as a promising lead scaffold for:

o Neurodegenerative Diseases: Potential to counteract the cholinergic loss in Alzheimer's by
promoting neuronal survival and connectivity.

» Nerve Regeneration: Application in peripheral nerve injury repair where neurite extension is
the limiting factor.

o Combination Therapy: Its specific Bcl-2 modulation may synergize with canonical growth
factors, potentially lowering the required dose of expensive recombinant proteins like NGF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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